Cas no 1171900-40-5 (3-Bromo-2-(4-methylphenyl)pyridine)

3-Bromo-2-(4-methylphenyl)pyridine is a brominated pyridine derivative featuring a 4-methylphenyl substituent at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. The bromine atom at the 3-position offers a reactive site for cross-coupling reactions, such as Suzuki or Heck couplings, enabling further structural diversification. Its stable aromatic framework and well-defined reactivity make it valuable for constructing complex heterocyclic systems. The methylphenyl group enhances solubility in organic solvents, facilitating handling in synthetic applications. This compound is characterized by high purity and consistent performance, making it suitable for research and industrial-scale processes.

3-Bromo-2-(4-methylphenyl)pyridine structure

1171900-40-5 structure

Product Name:3-Bromo-2-(4-methylphenyl)pyridine

CAS No:1171900-40-5

MF:C₁₂H₁₀BrN

MW:248.118502140045

CID:5073839

Update Time:2025-06-06

3-Bromo-2-(4-methylphenyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 3-bromo-2-(4-methylphenyl)pyridine
- 2-(4-Methylphenyl)-3-bromopyridine
- 3-Bromo-2-(4-methylphenyl)pyridine
- Inchi： 1S/C12H10BrN/c1-9-4-6-10(7-5-9)12-11(13)3-2-8-14-12/h2-8H,1H3
- InChI Key： XCQNZSMKBZRYJL-UHFFFAOYSA-N
- SMILES： BrC1=CC=CN=C1C1C=CC(C)=CC=1

Computed Properties

Exact Mass: 247
Monoisotopic Mass: 247
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 175
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 12.9

3-Bromo-2-(4-methylphenyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Aaron	AR021R01-250mg	3-Bromo-2-(4-methylphenyl)pyridine	1171900-40-5	95%	250mg	$621.00	2025-02-17
Aaron	AR021R01-500mg	3-Bromo-2-(4-methylphenyl)pyridine	1171900-40-5	95%	500mg	$706.00	2025-02-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1263810-500mg	3-Bromo-2-(4-methylphenyl)pyridine	1171900-40-5	98%	500mg	￥7043.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1263810-1g	3-Bromo-2-(4-methylphenyl)pyridine	1171900-40-5	98%	1g	￥8042.00	2024-08-09